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Compound of Interest

Compound Name: Dextroamphetamine-d5

Cat. No.: B13441505

The safe and compliant disposal of dextroamphetamine-d5, a controlled substance, is critical
for laboratory safety, environmental protection, and regulatory adherence. This guide provides
detailed procedures for researchers, scientists, and drug development professionals to manage
the disposal of dextroamphetamine-d5 waste streams effectively.

Regulatory Framework

The disposal of controlled substances is primarily governed by the Drug Enforcement
Administration (DEA) and the Environmental Protection Agency (EPA). Key regulations
stipulate that controlled substances must be rendered "non-retrievable,"” meaning they cannot
be transformed into a physical or chemical state as a controlled substance or its analogue.[1]
Facilities must also comply with all applicable federal, state, and local laws.[2]

Disposal Options for Dextroamphetamine-d5

Research facilities have several DEA-compliant options for the disposal of expired, unwanted,
or unusable dextroamphetamine-d5. The selection of a method will depend on the quantity of
the substance, the facility's registration status, and state and local regulations.
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Disposal Method

Description

Best For

Key
Considerations

Reverse Distributor

Transferring the
controlled substance
to a DEA-registered
reverse distributor for
return to the
manufacturer or for
disposal.[3][4]

Unused and expired
medications,
particularly those in
their original

packaging.[3][5]

This method shifts the
burden of hazardous
waste management to
the reverse distributor.
[3] Requires
completion of DEA
Form 41 or Form 222.

[4]

Incineration

High-temperature
destruction that
renders the substance

non-retrievable.[5][6]

Both hazardous and
non-hazardous

pharmaceutical waste.

[3][6]

Must be performed at
an EPA-approved and
DEA-registered
facility.[7]

Chemical Deactivation

Using a chemical
solution to neutralize
the active
pharmaceutical
ingredient.[5][7]

Small quantities of

controlled substances.

The resulting mixture
must be disposed of in
accordance with
hazardous waste
regulations if

applicable.[1]

Law Enforcement

Take-Back Programs

Surrendering the
substance to law
enforcement at a
designated collection

site or event.[7][8]

Small quantities from
ultimate users, but
may be an option for
some research
facilities depending on

local regulations.

Primarily designed for
public disposal of

unused medications.

[9]

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the proper disposal of

dextroamphetamine-d5 in a laboratory setting.

1. Segregation and Labeling:
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Immediately segregate dextroamphetamine-d5 waste from other chemical and biological
waste streams.

Collect the waste in a designated, properly labeled, and sealed container. The container
should be clearly marked as "Hazardous Waste" and include the chemical name.[6][10]

. Documentation:

Maintain meticulous records of all dextroamphetamine-d5 waste.[5]

For on-site destruction, two authorized employees must witness the entire process and sign
a destruction log.[1]

Complete DEA Form 41, "Registrants Inventory of Drugs Surrendered," for all disposals. This
form must be kept on file for at least two years.[4]

. Selection of Disposal Method:

Based on the quantity of waste and institutional policies, choose an appropriate disposal
method from the table above.

For larger quantities, utilizing a reverse distributor is often the most practical and compliant
option.[4]

. On-Site Destruction (if applicable and permitted):

If performing chemical deactivation on-site, ensure the process renders the
dextroamphetamine-d5 non-retrievable.[1]

Follow all safety precautions outlined in the Safety Data Sheet (SDS), including the use of
personal protective equipment (PPE) such as gloves, eye protection, and a lab coat.[11][12]

The entire process should be conducted in a well-ventilated area or a chemical fume hood.
[11]

. Off-Site Disposal:
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« If using a reverse distributor or a licensed hazardous waste contractor, ensure they are DEA-
registered for handling controlled substances.

o Package the waste securely for transport in accordance with all Department of
Transportation (DOT) regulations.[13]

6. Final Disposal Confirmation:

e Obtain and retain all documentation from the disposal vendor, including certificates of
destruction.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of dextroamphetamine-d5.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dextroamphetamine
https://www.benchchem.com/product/b13441505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13441505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Dextroamphetamine-d5 Disposal Workflow
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Caption: Disposal workflow for dextroamphetamine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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